Cas no 68979-78-2 ( )

• Product Name: &nbsp
• CAS No: 68979-78-2
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 972807
• PubChem ID: 304604
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-bromophenyl)-1H-1,2,4-triazol-5-yl]propanoic acid
• AC1L75CH
• NSC199000
• NSC-199000
• 68979-78-2
• CHEMBL3278687
• DTXSID10307956
• 3-[5-(3-bromophenyl)-2H-1,2,4-triazol-3-yl]propanoic acid
• DS-004729
•  

• Inchi： 1S/C11H10BrN3O2/c12-8-3-1-2-7(6-8)11-13-9(14-15-11)4-5-10(16)17/h1-3,6H,4-5H2,(H,16,17)(H,13,14,15)
• InChI Key： CCCSLSIMTKVIME-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NNC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 294.9957
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87
• LogP: 2.25140